Cas no 16410-10-9 (9,10-Anthracenedione, 1-amino-4-hydroxy-2-(phenylmethoxy)-)

16410-10-9 structure
Product name:9,10-Anthracenedione, 1-amino-4-hydroxy-2-(phenylmethoxy)-
9,10-Anthracenedione, 1-amino-4-hydroxy-2-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione, 1-amino-4-hydroxy-2-(phenylmethoxy)-
- 1-amino-4-hydroxy-2-phenylmethoxyanthracene-9,10-dione
- 1-Amino-2-(benzyloxy)-4-hydroxyanthracene-9,10-dione
- DTXSID50614176
- SCHEMBL11758438
- 16410-10-9
-
- Inchi: InChI=1S/C21H15NO4/c22-19-16(26-11-12-6-2-1-3-7-12)10-15(23)17-18(19)21(25)14-9-5-4-8-13(14)20(17)24/h1-10,23H,11,22H2
- InChI Key: UZHMMSBDIXSBOW-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)COC2=C(C3=C(C(=C2)O)C(=O)C4=CC=CC=C4C3=O)N
Computed Properties
- Exact Mass: 345.10015
- Monoisotopic Mass: 345.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.6Ų
- XLogP3: 4.4
Experimental Properties
- PSA: 89.62
9,10-Anthracenedione, 1-amino-4-hydroxy-2-(phenylmethoxy)- Related Literature
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Sofie Van Damme,Patrick Bultinck,Venkatesan Subramanian Phys. Chem. Chem. Phys., 2012,14, 15135-15144
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Xiao-Hui Guan,Liu Yang,Xin Guan,Guang-Sheng Wang RSC Adv., 2015,5, 36185-36191
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M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
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Kui-Suo Yang,Yi-Lian Li,Yang-Yang Ma,Li-Na Feng,An-Ping Wu,Yan Qiao,Jin-Rong Bao,Wen-Xian Li,Xiao-Wei Zhu,Ran-Bo Yu CrystEngComm, 2018,20, 6351-6357
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Dorsasadat Safanama,Neeraj Sharma,Rayavarapu Prasada Rao,Helen E. A. Brand,Stefan Adams J. Mater. Chem. A, 2016,4, 7718-7726
16410-10-9 (9,10-Anthracenedione, 1-amino-4-hydroxy-2-(phenylmethoxy)-) Related Products
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